Cas no 871329-68-9 (4-(Azetidin-1-ylsulfonyl)phenylboronic Acid)

• Product Name: 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid
• CAS No: 871329-68-9
• MF: C₉H₁₂BNO₄S
• MW: 241.07188129425
• MDL: MFCD07363756
• CID: 720670
• PubChem ID: 44886919
• Update Time: 2025-05-22

4-(Azetidin-1-ylsulfonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Azetidin-1-ylsulfonyl)phenyl)boronic acid
• 4-(1-Azetidinylsulfonyl)benzeneboronic acid
• [4-(azetidin-1-ylsulfonyl)phenyl]boronic acid
• 1-(4-BORONOPHENYLSULFONYL)AZETIDINE
• 4-(Azetidin-1-ylsulfonyl)phenylboronic acid
• Boronic acid,B-[4-(1-azetidinylsulfonyl)phenyl]-
• BS-24247
• 4-(AZETIDINE-1-SULFONYL)PHENYLBORONIC ACID
• 4-(1-AZETIDINYLSULFONYL)PHENYLBORONIC ACID
• AKOS015854059
• {4-[(Azetidin-1-Yl)sulfonyl]phenyl}boronic Acid
• PD194972
• AB30701
• [4-(Azetidine-1-sulfonyl)phenyl]boronic acid
• CS-0175339
• IOGLONDWRZETTA-UHFFFAOYSA-N
• MFCD07363756
• GS4165
• F74086
• SCHEMBL289460
• DB-114203
• DTXSID10661207
• 871329-68-9
• (4-(Azetidin-1-ylsulfonyl)phenyl)boronicacid
• 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid

• MDL： MFCD07363756
• Inchi： 1S/C9H12BNO4S/c12-10(13)8-2-4-9(5-3-8)16(14,15)11-6-1-7-11/h2-5,12-13H,1,6-7H2
• InChI Key： IOGLONDWRZETTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N1CCC1)(=O)=O

Computed Properties

• Exact Mass: 241.05800
• Monoisotopic Mass: 241.0580092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Melting Point: 140-144℃
• PSA: 86.22000
• LogP: -0.22050

Additional information on 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid

4-(Azetidin-1-ylsulfonyl)phenylboronic Acid: A Comprehensive Overview

4-(Azetidin-1-ylsulfonyl)phenylboronic Acid, with the CAS number 871329-68-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and advanced material synthesis. The molecule consists of a phenylboronic acid moiety attached to an azetidine ring via a sulfonyl group, creating a structure that combines aromaticity with nitrogen-containing heterocyclic functionality.

The synthesis of 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of transition metal catalysts, particularly palladium-based catalysts, has been pivotal in achieving high yields and purity levels during the synthesis process.

In terms of applications, 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid has shown promise in the development of novel pharmaceutical agents. Its structure allows for potential interactions with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted its ability to modulate signaling pathways involved in cancer cell proliferation and inflammation, suggesting its potential as a lead compound for anti-cancer and anti-inflammatory therapies.

Beyond pharmacology, this compound has also found utility in materials science. The phenylboronic acid group is known for its reactivity in Suzuki-Miyaura coupling reactions, enabling the construction of complex aromatic systems. Researchers have exploited this property to synthesize advanced materials such as conductive polymers and functionalized nanoparticles. These materials hold potential applications in electronics, sensors, and energy storage technologies.

The structural versatility of 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid has also made it a valuable tool in chemical biology studies. Its ability to participate in both covalent and non-covalent interactions makes it suitable for probing molecular recognition events at the cellular level. Recent studies have employed this compound as a probe to investigate protein-ligand interactions, providing insights into the mechanisms of enzyme catalysis and receptor activation.

In conclusion, 4-(Azetidin-1-ylsulfonyl)phenylboronic Acid (CAS No: 871329-68-9) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical biology. Its unique structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and analytical techniques unfold, the potential for this compound to contribute to groundbreaking discoveries remains immense.